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Application Notes and Protocols for
Hexanitroethane
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Hexanitroethane (HNE) is a high-energy material with explosive properties and

should only be handled by trained professionals in a controlled laboratory setting with

appropriate safety measures in place. This document provides guidance on safe handling and

storage procedures based on available information and general principles for energetic

materials. It is not a substitute for a thorough risk assessment and adherence to all applicable

safety regulations.

Introduction
Hexanitroethane (C₂N₆O₁₂) is a powerful oxidizing agent and an energetic material that has

been investigated for use in propellants and pyrotechnic compositions.[1][2] Its high nitrogen

content and density make it a subject of interest in energetic materials research. However, its

inherent instability and potential for explosive decomposition necessitate strict adherence to

safe handling and storage protocols. These application notes provide a comprehensive

overview of the hazards associated with HNE and detailed procedures for its safe management

in a research and development environment.
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A summary of the key physical and chemical properties of hexanitroethane is presented in

Table 1.

Property Value Reference

Chemical Formula C₂N₆O₁₂ [1]

Molar Mass 300.05 g/mol [1]

Appearance Colorless crystalline solid

Melting Point 135 °C (with decomposition) [1][2]

Decomposition Temperature

Thermal decomposition has

been detected at 60 °C and

upwards. Above 140 °C, this

can occur explosively.

[1]

Decomposition Products
Solid phase: 3 NO₂ + NO +

N₂O + 2 CO₂
[1]

Density ~1.9 g/cm³

Hazard Identification and Safety Precautions
Hexanitroethane is a hazardous substance that presents multiple risks. A logical flow of

hazard identification and corresponding safety precautions is illustrated in the diagram below.

Caption: Hazard identification and corresponding safety precautions for hexanitroethane.

3.1. Explosive Hazards

Thermal Sensitivity: Hexanitroethane begins to decompose at temperatures as low as 60°C

and can decompose explosively above 140°C.[1] It should be protected from heat sources,

direct sunlight, and elevated temperatures.

Impact and Friction Sensitivity: While some sources claim HNE is not impact-sensitive, as a

polynitro compound, it should be treated as potentially sensitive to impact and friction.

Specific quantitative data is not readily available in the public domain and should be

determined experimentally.
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Spontaneous Decomposition: The decomposition of HNE is faster in solution than in the solid

state.[1]

3.2. Health Hazards

Toxicity: The toxicity of hexanitroethane is not well-documented in publicly available

literature. However, due to the presence of multiple nitro groups and its decomposition into

toxic gases (e.g., nitrogen oxides), it should be handled with extreme caution. Inhalation of

dust or vapors and skin contact should be avoided.

Safe Handling Procedures
4.1. Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber) should be worn.

Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

Respiratory Protection: If there is a risk of inhaling dust or decomposition products, a

NIOSH-approved respirator with appropriate cartridges should be used.

4.2. Engineering Controls

All work with hexanitroethane must be conducted in a certified chemical fume hood with a

blast shield.

The work area should be free of ignition sources, including open flames, hot plates, and

static-generating materials.

Use only non-sparking tools made of materials like brass or bronze.

4.3. General Handling Practices

Work with the smallest possible quantities of material.
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Avoid confinement of the material, as this can increase the risk of explosion upon

decomposition.

Do not grind or subject the material to friction.

Clean up spills immediately with a wet, non-combustible absorbent material. Do not use dry,

combustible materials like paper towels for cleanup.

Ensure that all equipment is properly grounded to prevent static discharge.

Storage Procedures
Storage Location: Store in a cool, dry, well-ventilated area, away from direct sunlight and

sources of heat. The storage area should be a designated and approved explosives

magazine or a specially designed storage cabinet.

Temperature Control: The storage temperature should be maintained below 25°C.

Incompatible Materials: Store hexanitroethane separately from flammable materials,

reducing agents, acids, bases, and metals.

Container: Store in a tightly sealed, compatible container (e.g., glass or compatible plastic)

with a pressure-relief cap. The container should be clearly labeled with the chemical name,

hazard warnings, and date of receipt.

Transportation: The transportation of hexanitroethane is heavily regulated. According to the

U.S. Department of Transportation, it is classified as "Forbidden" for transport.

Experimental Protocols for Safety Assessment
To ensure the safe handling and use of hexanitroethane in a research setting, a thorough

safety assessment is crucial. The following protocols are based on the UN Manual of Tests and

Criteria for the classification of explosive substances.

Thermal Stability Analysis (Differential Scanning
Calorimetry - DSC)
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This protocol outlines a general procedure for determining the thermal stability of HNE using

DSC.

Objective: To determine the onset temperature of decomposition and the energy released

during decomposition.

Materials and Equipment:

Differential Scanning Calorimeter (DSC)

High-pressure hermetically sealed sample pans (e.g., gold-plated stainless steel)

Hexanitroethane sample (typically 1-5 mg)

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Sample Preparation: Carefully weigh 1-5 mg of HNE into a high-pressure DSC pan.

Sealing: Hermetically seal the pan to contain any evolved gases.

Instrument Setup:

Place the sealed sample pan and a reference pan in the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen at 20 mL/min).

Set the temperature program to ramp from ambient temperature to a temperature above

the expected decomposition point (e.g., 25°C to 250°C) at a controlled heating rate (e.g.,

5-10°C/min).

Data Acquisition: Run the temperature program and record the heat flow as a function of

temperature.

Data Analysis:

Determine the onset temperature of any exothermic events.
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Integrate the area under the exothermic peak to calculate the heat of decomposition

(ΔHd).

The following diagram illustrates the experimental workflow for DSC analysis.

Start

Sample Preparation
(1-5 mg HNE in high-pressure pan)

Hermetically Seal Pan

DSC Instrument Setup
(Inert atmosphere, temperature program)

Run DSC Analysis

Data Acquisition
(Heat flow vs. Temperature)

Data Analysis
(Determine T_onset and ΔH_d)

End
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Click to download full resolution via product page

Caption: Experimental workflow for Differential Scanning Calorimetry (DSC) analysis of

hexanitroethane.

Impact Sensitivity Testing
The impact sensitivity of an explosive material is a measure of its susceptibility to initiation by a

single impact. The BAM (Bundesanstalt für Materialforschung und -prüfung) drop-weight

method is a widely recognized standard.

Objective: To determine the impact energy required to cause a reaction in 50% of trials (H₅₀).

Materials and Equipment:

BAM drop-weight apparatus

Steel anvils and strikers

Hexanitroethane sample (typically 40 mm³)

Remote observation system (camera)

Procedure:

A small, measured amount of the HNE sample is placed on the steel anvil.

The striker is placed on top of the sample.

A known weight is dropped from a specified height onto the striker.

The outcome (explosion, decomposition, or no reaction) is observed remotely.

The "up-and-down" method is typically used to determine the H₅₀ value, where the drop

height is increased after a "no-go" and decreased after a "go".

A statistically significant number of trials are conducted to determine the 50% probability

point.
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Friction Sensitivity Testing
Friction sensitivity testing determines the susceptibility of a material to initiation by frictional

forces. The BAM friction apparatus is a standard instrument for this test.

Objective: To determine the frictional force that causes a reaction in 50% of trials.

Materials and Equipment:

BAM friction apparatus with a porcelain plate and pin

Hexanitroethane sample (typically 10 mm³)

Remote observation system

Procedure:

A small sample of HNE is spread on the porcelain plate.

The porcelain pin is placed on the sample, and a known load is applied.

The plate is moved back and forth under the pin at a controlled speed.

The outcome (explosion, crackling, or no reaction) is observed.

The test is repeated with varying loads to determine the lowest load that causes a reaction.

Material Compatibility
Due to its strong oxidizing nature, hexanitroethane is incompatible with a wide range of

materials.
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Material Class Compatibility

Reducing Agents
Highly Incompatible - Can lead to violent

reactions.

Metals (especially powdered)
Incompatible - Can form sensitive explosive

mixtures.

Organic Materials
Incompatible - HNE is a strong oxidizer and will

react with most organic materials.

Acids and Bases Incompatible - Can catalyze decomposition.

Plastics and Elastomers
Compatibility should be tested. Some plastics

may be attacked or sensitized.

Glass and Stainless Steel
Generally considered compatible for short-term

handling and storage.

It is crucial to perform compatibility testing for any material that will come into prolonged contact

with hexanitroethane.

Emergency Procedures
Spill:

Evacuate the area.

Do not attempt to clean up a large spill. Contact emergency responders.

For small spills, if trained to do so, carefully wet the material with a non-reactive liquid (e.g.,

water, if compatible) and absorb it with a non-combustible absorbent (e.g., vermiculite).

Place the absorbed material in a labeled container for hazardous waste disposal.

Fire:

Do not attempt to fight a fire involving hexanitroethane.

Evacuate the area immediately and activate the fire alarm.
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From a safe distance, use a water spray to cool containers and surrounding areas.

First Aid:

Inhalation: Move the person to fresh air. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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